1-(4-Chlorobenzyl)-3-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)urea
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Description
1-(4-Chlorobenzyl)-3-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)urea, also known as DMU-212, is a synthetic compound that has been studied for its potential therapeutic applications in various diseases. In
Scientific Research Applications
Urease Inhibitors for Medical Applications
Urease inhibitors have potential applications in treating gastric and urinary tract infections caused by urease-producing bacteria such as Helicobacter pylori and Proteus species. These inhibitors, including urea derivatives, have been explored for their ability to reduce the pathogenicity of these infections, highlighting the medicinal importance of compounds like "1-(4-Chlorobenzyl)-3-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)urea" (Kosikowska & Berlicki, 2011).
Urea Metabolism and Biosensors
Research on urea biosensors has advanced, aiming to detect and quantify urea concentrations in various contexts due to its role as an end product of nitrogen metabolism. This has applications in diagnosing and managing conditions like renal failure and hepatic disorders, where abnormal urea levels are indicative of disease states. The development of biosensors incorporating urease enzymes demonstrates the utility of understanding compounds that interact with urea and urease for health monitoring (Botewad et al., 2021).
Drug Design and Biological Targets
Ureas, including specialized derivatives, are significant in drug design due to their unique hydrogen-binding capabilities. They are incorporated into small molecules targeting a broad range of bioactivities, impacting selectivity, stability, toxicity, and pharmacokinetic profiles of lead molecules. This highlights the relevance of "1-(4-Chlorobenzyl)-3-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)urea" in medicinal chemistry for modulating biological targets and improving drug efficacy (Jagtap et al., 2017).
Environmental Applications
In the environmental sector, urea-based compounds are studied for their behavior and fate in aquatic environments, potentially acting as contaminants. The understanding of how these compounds interact with ecosystems can inform water treatment processes and environmental safety protocols, underscoring the environmental implications of chemical research on urea derivatives (Marlatt & Martyniuk, 2017).
properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]-3-[2-[4-(dimethylamino)phenyl]-2-hydroxyethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22ClN3O2/c1-22(2)16-9-5-14(6-10-16)17(23)12-21-18(24)20-11-13-3-7-15(19)8-4-13/h3-10,17,23H,11-12H2,1-2H3,(H2,20,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRYAYJBUELJBCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(CNC(=O)NCC2=CC=C(C=C2)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Chlorobenzyl)-3-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)urea |
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